Cas no 1016700-35-8 (2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile
• CAS No: 1016700-35-8
• MF: C₈H₅N₅
• MW: 171.158799886703
• CID: 4566925
• Update Time: 2025-06-08

2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-(1H-1,2,4-triazol-1-yl)-
• 2-(1H-1,2,4-Triazol-1-yl)pyridine-4-carbonitrile
• 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile

• Inchi： 1S/C8H5N5/c9-4-7-1-2-11-8(3-7)13-6-10-5-12-13/h1-3,5-6H
• InChI Key： JMRWHJCVMSTOKU-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=N2)=NC=CC(C#N)=C1

Computed Properties

• Exact Mass: 171.054495g/mol
• Monoisotopic Mass: 171.054495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 171.16g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile

Comprehensive Overview of 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile (CAS No. 1016700-35-8)

2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile, with the CAS number 1016700-35-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a 1,2,4-triazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its nitrile functional group further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile for its potential applications in drug discovery, such as targeting kinase inhibitors or antifungal agents. The compound's structural motif is also being explored in crop protection chemicals, aligning with the growing focus on sustainable agriculture.

The synthesis of CAS 1016700-35-8 typically involves multi-step reactions, including cyclization and functional group interconversion. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and efficiency, addressing the industry's need for greener chemistry practices. Analytical methods such as HPLC and NMR are critical for characterizing this compound, ensuring purity and consistency for research applications.

From an industrial perspective, 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile is often discussed in the context of high-value intermediates. Its role in developing next-generation pharmaceuticals and agrochemicals has made it a subject of patents and academic publications. Companies specializing in custom synthesis frequently highlight this compound as part of their portfolio, catering to the needs of R&D laboratories worldwide.

Environmental and regulatory considerations are also pivotal when working with CAS 1016700-35-8. While the compound itself is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The rise of green chemistry initiatives has further influenced its production processes, emphasizing waste reduction and energy efficiency.

In summary, 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbonitrile (CAS No. 1016700-35-8) represents a critical building block in modern chemical research. Its applications span drug development, agrochemical innovation, and material science, reflecting the compound's adaptability and relevance in addressing global challenges. As scientific advancements continue, this compound is poised to play an even more prominent role in cutting-edge research.